Cas no 1227513-90-7 (5-Chloro-2-hydroxyisonicotinaldehyde)

• Product Name: 5-Chloro-2-hydroxyisonicotinaldehyde
• CAS No: 1227513-90-7
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• CID: 4800004
• Update Time: 2025-11-01

5-Chloro-2-hydroxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-hydroxyisonicotinaldehyde
• 5-Chloro-2-hydroxyisonicotinaldehyde

• Inchi： 1S/C6H4ClNO2/c7-5-2-8-6(10)1-4(5)3-9/h1-3H,(H,8,10)
• InChI Key： LBPHTKOGOORXQL-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C=C1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2

Additional information on 5-Chloro-2-hydroxyisonicotinaldehyde

Comprehensive Overview of 5-Chloro-2-hydroxyisonicotinaldehyde (CAS No. 1227513-90-7): Properties, Applications, and Research Insights

5-Chloro-2-hydroxyisonicotinaldehyde (CAS No. 1227513-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic aldehyde belongs to the pyridine derivative family, characterized by a chloro substituent at the 5-position and a hydroxyl group at the 2-position. Its molecular formula, C₆H₄ClNO₂, highlights its potential as a versatile intermediate in synthetic chemistry.

Recent studies emphasize the growing demand for halogenated pyridine derivatives like 5-Chloro-2-hydroxyisonicotinaldehyde in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors and antimicrobial agents. The compound's aldehyde functionality allows for diverse chemical transformations, making it invaluable in combinatorial chemistry and high-throughput screening platforms. Its CAS No. 1227513-90-7 is frequently searched in patent databases, reflecting its industrial relevance.

From an environmental perspective, the synthesis of 5-Chloro-2-hydroxyisonicotinaldehyde aligns with green chemistry principles. Modern catalytic methods, such as palladium-catalyzed cross-coupling, have been optimized to reduce waste generation. This resonates with current trends in sustainable chemical production, a topic dominating academic and industrial discourse. Analytical techniques like HPLC and LC-MS are routinely employed to ensure the compound's purity, addressing quality concerns raised by regulatory bodies.

The compound's structure-activity relationship (SAR) has been extensively studied in medicinal chemistry. Its hydrogen-bonding capacity and electron-withdrawing effects from the chloro group contribute to enhanced binding affinity in biological targets. This explains its frequent appearance in literature discussing fragment-based drug design—a hot topic in AI-assisted molecular modeling. Computational chemists often use 5-Chloro-2-hydroxyisonicotinaldehyde as a benchmark in docking simulations due to its balanced hydrophobicity.

In material science, derivatives of CAS No. 1227513-90-7 have shown promise in organic electronics. The compound's conjugated system enables π-stacking interactions, a property exploited in developing OLED materials. This application aligns with the surge in searches for eco-friendly optoelectronic materials, reflecting industry shifts toward renewable technologies. Stability studies under various pH conditions further validate its utility in formulation science.

Quality control protocols for 5-Chloro-2-hydroxyisonicotinaldehyde emphasize ICH guidelines, particularly concerning residual solvents and heavy metals. The compound's spectral data (IR, ¹H/¹³C NMR) are well-documented, facilitating its identification in complex matrices. Such rigorous characterization addresses frequent queries about compound authentication in peer-reviewed journals and vendor catalogs.

Emerging applications include its use in bioconjugation chemistry, where the aldehyde group forms stable Schiff bases with biomolecules. This has sparked interest in diagnostic probe development, coinciding with rising searches for point-of-care testing reagents. The compound's storage stability under inert atmospheres is another frequently discussed aspect in technical forums.

Market analyses indicate steady growth in the fine chemicals sector for intermediates like CAS No. 1227513-90-7. Suppliers increasingly highlight batch-to-batch consistency and scalable synthesis routes—key purchasing criteria for contract research organizations. These trends mirror broader industry demands for custom synthesis solutions with guaranteed reproducibility.

In conclusion, 5-Chloro-2-hydroxyisonicotinaldehyde exemplifies the intersection of structural elegance and functional versatility in modern chemistry. Its multifaceted applications—from drug discovery to advanced materials—ensure its continued relevance in scientific innovation. Ongoing research into its derivatization pathways promises to unlock further utilities, solidifying its status as a high-value chemical entity.